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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022

An In-depth Technical Guide to the Physicochemical Characteristics of Hexyl 2-Methylbutyrate

Introduction

Hexyl 2-methylbutyrate, also known as hexyl 2-methylbutanoate, is an organic ester with the
chemical formula C11H2202.[1][2][3][4] It is recognized for its strong, fresh, and fruity aroma,
often described as green, sweet, and reminiscent of unripe apples and bananas.[4][5][6] Due to
these olfactory properties, it is widely utilized as a flavoring agent in the food and beverage
industry and as a fragrance component in perfumes, cosmetics, and personal care products.[1]
[4] This technical guide provides a comprehensive overview of the core physicochemical
characteristics of hexyl 2-methylbutyrate, along with detailed experimental protocols for their
determination, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physical and chemical properties of hexyl 2-methylbutyrate are summarized
below. These characteristics are crucial for its application, handling, and quality control.

General and Spectroscopic Data
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Property Value Source

IUPAC Name hexyl 2-methylbutanoate [1]

Hexyl 2-methylbutyrate,

Synonyms Butanoic acid, 2-methyl-, hexyl  [1][4]
ester

CAS Number 10032-15-2 [1][4]

FEMA Number 3499 [113](6]

Molecular Formula C11H2202 [11[2]031[4]

Molecular Weight 186.29 g/mol [11[3114]

Appearance Colorless liquid [11[2][3][6]

] Strong, green, fruity, sweet,
Odor Profile _ [L1[31[41[5]
with apple and banana notes

Quantitative Physical and Chemical Data

Property Value Conditions Source
Boiling Point 217-219 °C at 1 atm (lit.) [21[41[5]
105 °C at 30.00 mm Hg [1]

218.34 °C (EPI 4.0 Prediction) [3]

Density 0.854-0.859 g/mL at 25 °C [11[3]
0.857 g/mL at 25 °C (lit.) [2][5]

Refractive Index 1.416-1.421 at 20 °C [11[3]
1.4185 at 20 °C (lit.) [2][5]

Flash Point 84 °C/85°C [4][6]

Insoluble in water;
Solubility Soluble in alcohol and  [2][3][6][7]
most fixed oils

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.aurochemicals.com/wp-content/uploads/2019/04/HEXYL-2-METHYL-BUTYRATE-Natural-Spec-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.aurochemicals.com/wp-content/uploads/2019/04/HEXYL-2-METHYL-BUTYRATE-Natural-Spec-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179348.htm
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179348.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179348.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-2-methylbutyrate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179348.htm
https://www.chemicalbull.com/products/hexyl-2-methyl-butyrate
https://www.aurochemicals.com/wp-content/uploads/2019/04/HEXYL-2-METHYL-BUTYRATE-Natural-Spec-1.pdf
https://www.chembk.com/en/chem/hexyl%202-methylbutanoate
https://www.bocsci.com/product/hexyl-2-methyl-butyrate-cas-10032-15-2-80695.html
https://www.aurochemicals.com/wp-content/uploads/2019/04/HEXYL-2-METHYL-BUTYRATE-Natural-Spec-1.pdf
https://www.scribd.com/document/90352839/Practical-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of

hexyl 2-methylbutyrate.

Synthesis and Purification

Hexyl 2-methylbutyrate can be synthesized via Fischer esterification, which involves the acid-

catalyzed reaction between an alcohol (n-hexanol) and a carboxylic acid (2-methylbutanoic
acid).[5]

Protocol:

Reaction Setup: Combine equimolar amounts of n-hexanol and 2-methylbutanoic acid in a
round-bottom flask.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

Reflux: Heat the mixture under reflux. The reaction progress can be monitored by techniques
like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After cooling, neutralize the excess acid with a weak base (e.g., 5% sodium
bicarbonate solution).

Extraction: Transfer the mixture to a separatory funnel and extract the ester into an organic
solvent (e.g., diethyl ether).

Washing: Wash the organic layer with water and then with a brine solution to remove any
remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate.

Purification: Remove the solvent using a rotary evaporator. The crude ester is then purified
by fractional distillation to obtain the final product.[8]

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[9]

Protocol:

Sample Preparation: Add 0.5-1.0 mL of hexyl 2-methylbutyrate into a small test tube.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the
open end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb.

Heating: Insert the assembly into a Thiele tube containing mineral oil. Gently heat the side
arm of the Thiele tube with a Bunsen burner.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. Continue heating until the bubbling is rapid and continuous.

Measurement: Remove the heat. The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube as the apparatus cools.[9][10]

Density Measurement of a Volatile Liquid

The density of a volatile liquid can be determined by measuring the mass of a known volume.
[11]

Protocol:

Weighing: Accurately weigh a clean, dry volumetric flask with its stopper (or a pycnometer).

Filling: Fill the flask exactly to the calibration mark with hexyl 2-methylbutyrate. To minimize
evaporation, this should be done in a controlled environment, such as a fume hood.[11]

Reweighing: Stopper the flask and reweigh it to determine the mass of the liquid.

Calculation: Calculate the density by dividing the mass of the liquid by the known volume of
the flask.[11]
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o Density = (Mass of flask + liquid) - (Mass of empty flask) / Volume of flask

Solubility Testing

This protocol determines the solubility of hexyl 2-methylbutyrate in various solvents, which
helps to classify it based on its polarity and functional groups.[12]

Protocol:

o Sample Preparation: In separate small test tubes, place approximately 0.1 mL of hexyl 2-
methylbutyrate.

e Solvent Addition: To each test tube, add 2 mL of a different solvent (e.g., water, ethanol,
diethyl ether, 5% HCI, 5% NaOH).

o Observation: Vigorously shake each tube. Observe whether the ester dissolves to form a
homogeneous solution or if it remains as a separate layer.[7][12]

» Classification:
o Insoluble in Water: Confirms its non-polar, hydrophobic nature.[2][3]

o Soluble in Organic Solvents (Ethanol, Ether): Indicates its compatibility with non-polar or
less polar solvents.[7]

o Insoluble in 5% HCI and 5% NaOH: Shows the absence of basic (e.g., amine) or acidic
(e.g., carboxylic acid) functional groups.[13]

Purity and Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the
components of a mixture. It is ideal for assessing the purity of volatile compounds like esters.
[14][15][16][17]

Protocol:
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o Sample Preparation: Prepare a dilute solution of the hexyl 2-methylbutyrate sample in a
suitable volatile solvent (e.g., hexane or dichloromethane).

« Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC injection
port.

» Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
capillary column. Components separate based on their boiling points and interactions with
the column's stationary phase.

o Detection (MS): As components elute from the column, they enter the mass spectrometer,
where they are ionized and fragmented. The mass spectrometer separates these fragments
based on their mass-to-charge ratio, producing a mass spectrum for each component.

e Analysis: The retention time from the gas chromatogram helps in identification, while the
mass spectrum provides a unique fragmentation pattern, acting as a "molecular fingerprint"
that can be compared against spectral libraries for definitive identification. The peak area is
proportional to the concentration, allowing for purity assessment.[16]

Visualizations of Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of hexyl 2-methylbutyrate.
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Caption: Experimental workflow for boiling point determination via the Thiele tube method.
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Caption: Logical workflow for determining the solubility of an organic ester.
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Caption: Simplified workflow for sample analysis using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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